Cas no 2624135-33-5 (8-tert-butyl 4-ethyl 1,8-diazaspiro4.5decane-4,8-dicarboxylate hydrochloride)

• Product Name: 8-tert-butyl 4-ethyl 1,8-diazaspiro4.5decane-4,8-dicarboxylate hydrochloride
• CAS No: 2624135-33-5
• MF: C₁₆H₂₉ClN₂O₄
• MW: 348.865463972092
• MDL: MFCD33550876
• CID: 5360953
• PubChem ID: 155977934
• Update Time: 2025-10-28

8-tert-butyl 4-ethyl 1,8-diazaspiro4.5decane-4,8-dicarboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Z4943605160
• 8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate hydrochloride
• 8-tert-butyl 4-ethyl 1,8-diazaspiro4.5decane-4,8-dicarboxylate hydrochloride

• MDL： MFCD33550876
• Inchi： 1S/C16H28N2O4.ClH/c1-5-21-13(19)12-6-9-17-16(12)7-10-18(11-8-16)14(20)22-15(2,3)4;/h12,17H,5-11H2,1-4H3;1H
• InChI Key： BZKBSHQHMCSYEM-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C(C1CCNC21CCN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 422
• Topological Polar Surface Area: 67.9

Additional information on 8-tert-butyl 4-ethyl 1,8-diazaspiro4.5decane-4,8-dicarboxylate hydrochloride

Recent Advances in the Study of 8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate hydrochloride (CAS: 2624135-33-5)

The compound 8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate hydrochloride (CAS: 2624135-33-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This spirocyclic compound, characterized by its diazaspiro[4.5]decane core, has been investigated for its role as a versatile intermediate in the synthesis of bioactive molecules and as a potential candidate for drug development. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, making it a subject of considerable scientific interest.

One of the key advancements in the study of this compound is its optimized synthesis route, which has been refined to improve yield and purity. Researchers have reported a multi-step synthetic pathway involving the condensation of tert-butyl 4-oxopiperidine-1-carboxylate with ethyl glyoxylate, followed by reductive amination and subsequent hydrochlorination to yield the final product. The improved synthetic methodology has enabled larger-scale production, facilitating further pharmacological evaluations. Notably, the compound's spirocyclic structure has been shown to enhance its stability and bioavailability, making it an attractive scaffold for medicinal chemistry applications.

Pharmacological studies have revealed that 8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate hydrochloride exhibits promising activity as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo assays indicate its potential affinity for neurotransmitter receptors, particularly those involved in neurodegenerative and psychiatric disorders. For instance, recent findings suggest that the compound may act as a selective antagonist for certain subtypes of glutamate receptors, which are implicated in conditions such as Alzheimer's disease and schizophrenia. These findings underscore the compound's therapeutic potential and warrant further investigation.

In addition to its CNS activity, the compound has also been explored for its utility in cancer research. Studies have demonstrated its ability to inhibit specific enzymatic pathways involved in tumor progression, such as histone deacetylases (HDACs) and protein kinases. The spirocyclic framework of the compound appears to confer selectivity toward these targets, reducing off-target effects and enhancing its potential as a lead compound for anticancer drug development. Researchers are currently investigating its efficacy in preclinical models, with a focus on optimizing its pharmacokinetic and pharmacodynamic profiles.

Despite these promising developments, challenges remain in the clinical translation of 8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate hydrochloride. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed to advance the compound toward clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to tackle these challenges, leveraging advanced techniques such as structure-activity relationship (SAR) studies and computational modeling.

In conclusion, the recent research on 8-tert-butyl 4-ethyl 1,8-diazaspiro[4.5]decane-4,8-dicarboxylate hydrochloride (CAS: 2624135-33-5) highlights its multifaceted potential in drug discovery and development. Its unique structural features, combined with its promising pharmacological activities, position it as a valuable candidate for further exploration. Continued research efforts are expected to uncover new applications and refine its therapeutic profile, paving the way for its eventual clinical use.